
Essential Safety and Logistical Information for
Handling Meconin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Meconin

Cat. No.: B138656 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive, step-by-

step guidance on the personal protective equipment (PPE) for handling Meconin, along with

crucial operational and disposal plans. By adhering to these protocols, you can minimize risks

and maintain a safe working environment.

Chemical Identifier:

Name Meconin

CAS Number 569-31-3

Molecular Formula C₁₀H₁₀O₄

Molecular Weight 194.18 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
Meconin is classified as a hazardous substance that causes skin irritation and serious eye

irritation. Therefore, stringent adherence to PPE protocols is mandatory to prevent accidental

exposure.

Summary of Hazards:
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Hazard Class GHS Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation

Eye Irritation (Category 2) H319: Causes serious eye irritation

Recommended Personal Protective Equipment:

PPE Category Item
Specification and Use
Protocol

Hand Protection Chemical-resistant gloves

While specific chemical

resistance data for Meconin is

not readily available, it is

recommended to use nitrile

gloves. Double-gloving is

advised for enhanced

protection. Gloves should be

changed every two hours or

immediately if contamination is

suspected.

Eye and Face Protection
Safety glasses with side

shields or goggles

Must be worn at all times when

handling Meconin to protect

against splashes. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

Skin and Body Protection Laboratory coat

A fully buttoned lab coat must

be worn to protect skin and

personal clothing.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

handling large quantities or if

there is a risk of aerosolization,

a NIOSH-approved respirator

may be necessary.
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Operational and Disposal Plans
Proper handling, storage, and disposal of Meconin are critical to prevent contamination and

ensure a safe laboratory environment.

Handling and Storage:

Engineering Controls: All work with Meconin should be conducted in a well-ventilated

laboratory. For procedures that may generate dust or aerosols, a chemical fume hood is

required.

Storage: Store Meconin in a tightly sealed container in a cool, dry, and well-ventilated area

away from incompatible materials.

Spill and Emergency Procedures:

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

Spill Cleanup:

Evacuate the immediate area and alert others.

Wear appropriate PPE, including double gloves, safety goggles, a lab coat, and if

necessary, respiratory protection.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

For larger spills, contain the spill and follow your institution's hazardous material spill

response protocol.

Clean the spill area with a suitable decontamination solution and dispose of all cleanup

materials as hazardous waste.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical
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attention.[1]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Waste Disposal:

All Meconin waste is considered hazardous and must be disposed of according to institutional

and local regulations.

Solid Waste: Contaminated items such as gloves, paper towels, and pipette tips should be

collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing Meconin should be collected in a labeled,

sealed, and appropriate hazardous waste container. Do not dispose of Meconin down the

drain.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The empty container can then be disposed of

according to institutional guidelines.

Experimental Workflow and Emergency Response
Diagrams
To provide a clear visual guide, the following diagrams illustrate the standard workflow for

handling Meconin and the decision-making process in an emergency.
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Meconin Handling Workflow
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Caption: Standard workflow for handling Meconin from preparation to disposal.
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Meconin Emergency Response
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Caption: Decision-making process for responding to a Meconin-related emergency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b138656?utm_src=pdf-body-img
https://www.benchchem.com/product/b138656?utm_src=pdf-body
https://www.benchchem.com/product/b138656?utm_src=pdf-custom-synthesis
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/product/b138656#personal-protective-equipment-for-handling-meconin
https://www.benchchem.com/product/b138656#personal-protective-equipment-for-handling-meconin
https://www.benchchem.com/product/b138656#personal-protective-equipment-for-handling-meconin
https://www.benchchem.com/product/b138656#personal-protective-equipment-for-handling-meconin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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